Cas no 2228776-90-5 (ethyl 4-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)piperidine-1-carboxylate
• CAS No: 2228776-90-5
• MF: C₁₅H₂₉N₃O₄
• MW: 315.408464193344
• CID: 5937605
• PubChem ID: 165824313
• Update Time: 2025-05-20

ethyl 4-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)piperidine-1-carboxylate
• 2228776-90-5
• ethyl 4-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)piperidine-1-carboxylate
• EN300-1882940

• Inchi： 1S/C15H29N3O4/c1-5-21-14(20)18-8-6-11(7-9-18)12(10-16)17-13(19)22-15(2,3)4/h11-12H,5-10,16H2,1-4H3,(H,17,19)
• InChI Key： TUIJMBULJZIOPI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CN)C1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 315.21580641g/mol
• Monoisotopic Mass: 315.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.9Ų

Additional information on ethyl 4-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)piperidine-1-carboxylate

Ethyl 4-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)piperidine-1-carboxylate: A Comprehensive Overview

Ethyl 4-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)piperidine-1-carboxylate, also known by its CAS number 2228776-90-5, is a complex organic compound with significant applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic benefits. Recent studies have highlighted its role in drug discovery, particularly in the development of novel bioactive molecules.

The molecular structure of Ethyl 4-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)piperidine-1-carboxylate comprises a piperidine ring, which is a six-membered cyclic amine. This ring is substituted at the 4-position with an ethyl ester group and at the 1-position with a carboxylic acid derivative. The presence of amino groups and tert-butoxy carbonyl (Boc) protecting groups adds complexity to its structure, making it a valuable intermediate in peptide synthesis and other chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and stepwise synthesis, to construct its intricate framework. The use of Boc protection has been particularly advantageous, as it allows for precise control over the reactivity of amino groups during the synthesis process. These methods have been documented in recent publications, underscoring the importance of this compound in modern chemical research.

In terms of biological activity, Ethyl 4-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)piperidine-1-carboxylate has shown promising results in preclinical studies. It exhibits potential anti-inflammatory and analgesic properties, making it a candidate for further investigation in pain management therapies. Additionally, its ability to modulate key cellular pathways has been explored, highlighting its potential as a lead compound for drug development.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its binding affinity to various protein targets, providing insights into its mechanism of action. These findings have been supported by experimental validations, reinforcing the compound's suitability for therapeutic applications.

In conclusion, Ethyl 4-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)piperidine-1-carboxylate represents a significant advancement in organic chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable asset in the development of novel pharmaceutical agents. As ongoing studies continue to unravel its full potential, this compound is poised to make a meaningful impact in the field of medicinal chemistry.